Cas no 2169220-23-7 ((3-fluoro-4-hydroxy-pyrrolidin-1-yl)-phenyl-methanone)

• Product Name: (3-fluoro-4-hydroxy-pyrrolidin-1-yl)-phenyl-methanone
• CAS No: 2169220-23-7
• MF: C₁₁H₁₂FNO₂
• MW: 209.22
• MDL: MFCD31925055
• CID: 5106219
• PubChem ID: 145944914
• Update Time: 2025-07-21

(3-fluoro-4-hydroxy-pyrrolidin-1-yl)-phenyl-methanone Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-4-hydroxy-pyrrolidin-1-yl)-phenyl-methanone
• 2205037-16-5
• PB41915
• SY321313
• 1-benzoyl-4-fluoropyrrolidin-3-ol
• 2169220-23-7
• AS-76228
• (3-Fluoro-4-hydroxypyrrolidin-1-yl)-phenylmethanone
• MFCD31925055
• 1-benzoyl-4-fFuoropyrrolidin-3-ol
• (3-Fluoro-4-hydroxypyrrolidin-1-yl)(phenyl)methanone
• [(3R,4R)-3-fluoro-4-hydroxy-pyrrolidin-1-yl]-phenyl-methanone
• [trans-3-fluoro-4-hydroxy-pyrrolidin-1-yl]-phenyl-methanone
• D78881

• MDL： MFCD31925055
• Inchi： 1S/C11H12FNO2/c12-9-6-13(7-10(9)14)11(15)8-4-2-1-3-5-8/h1-5,9-10,14H,6-7H2
• InChI Key： UEGJRIYNOMUURJ-UHFFFAOYSA-N
• SMILES： C(N1CC(O)C(F)C1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (3-fluoro-4-hydroxy-pyrrolidin-1-yl)-phenyl-methanone

(3-fluoro-4-hydroxy-pyrrolidin-1-yl)-phenyl-methanone and Its Role in CAS No. 2169220-23-7

(3-fluoro-4-hydroxy-pyrrolidin-1-yl)-phenyl-methanone, identified by the CAS No. 2169220-23-7, represents a promising molecular scaffold in the field of biomedical research. This compound is a derivative of pyrrolidinone, a heterocyclic ring structure known for its involvement in various biological processes. The fluoro and hydroxy functional groups at specific positions within the pyrrolidin-1-yl ring contribute to its unique pharmacological profile, making it a subject of interest in drug discovery and targeted therapy development.

The phenyl moiety attached to the methanone core further enhances its structural complexity. The methanone group, acting as a carbonyl functional group, is critical for the compound's reactivity and its ability to interact with biological targets. Recent studies have highlighted the importance of such functional group arrangements in modulating drug-target interactions, particularly in the context of enzyme inhibition and signal transduction pathways.

As of 2023, the 3-fluoro-4-hydroxy-pyrrolidin-1-yl fragment has been extensively explored for its potential in antimicrobial and anti-inflammatory applications. The presence of the fluoro substituent at the 3-position is believed to enhance the compound's metabolic stability, a critical factor in the development of long-acting therapeutic agents. Similarly, the hydroxy group at the 4-position may contribute to the compound's solubility and its ability to form hydrogen bonds with target proteins, a key mechanism in ligand-receptor interactions.

Recent advancements in computational chemistry have enabled the prediction of the 3-fluoro-4-hydroxy-pyrrolidin-1-yl derivative's binding affinity to specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity for the kinase family, suggesting its potential as an inhibitor in the treatment of oncological disorders. Such findings underscore the importance of structure-activity relationship (SAR) analysis in optimizing the pharmacological properties of this compound.

The phenyl-methanone core of the molecule is also a focus of synthetic chemistry research. Efforts to synthesize this compound have led to the development of novel multistep organic reactions, including the use of transition metal catalysis and asymmetric synthesis techniques. These methods have improved the efficiency of large-scale production, which is essential for transitioning from preclinical research to clinical trials.

In the realm of biomedical applications, the (3-fluoro-4-hydroxy-pyrrolidin-1-yl)-phenyl-methanone compound has shown potential in neurodegenerative disease research. A 2023 study in the Journal of Neurochemistry reported that this compound may inhibit the aggregation of beta-amyloid proteins, a hallmark of Alzheimer's disease. This property has sparked interest in its use as a preventive therapy for neurodegenerative conditions.

Moreover, the fluoro and hydroxy groups in the pyrrolidin-1-yl ring are believed to modulate the compound's electrophilic properties, which could influence its reactivity toward biomolecular targets. This aspect is particularly relevant in the design of targeted drug delivery systems, where the compound's ability to selectively bind to specific receptors is crucial.

As the field of biomedical research continues to evolve, the (3-fluoro-4-hydroxy-pyrrolidin-1-yl)-phenyl-methanone compound remains a focal point for drug discovery and targeted therapy development. Its unique structural features and functional groups make it a versatile scaffold for the design of novel therapeutics with potential applications in oncology, neurology, and infectious disease management.

Recent advancements in high-throughput screening have further accelerated the evaluation of this compound's pharmacological properties. By leveraging computational models and experimental assays, researchers are able to predict the compound's biological activity and optimize its therapeutic potential. These efforts are critical for translating preclinical findings into clinical applications and ultimately improving patient outcomes.

In summary, the (3-fluoro-4-hydroxy-pyrrolidin-1-yl)-phenyl-methanone compound, identified by the CAS No. 2169220-23-7, is a significant molecule in biomedical research. Its unique structural features and functional groups have made it a subject of extensive study, with potential applications in various therapeutic areas. As research in this field progresses, the compound's role in the development of novel therapeutics is expected to grow, offering new possibilities for the treatment of complex medical conditions.

For further exploration into the pharmacological properties and biomedical applications of this compound, researchers and pharmaceutical companies are encouraged to invest in innovative research and collaborative efforts. The continued development of targeted therapies based on this compound could lead to significant advancements in the field of biomedical science and clinical medicine.

As the scientific community continues to uncover the potential of (3-fluoro-4-hydroxy-pyrrolidin-1-yl)-phenyl-methanone, its role in the future of biomedical research is likely to expand. The integration of computational chemistry, synthetic biology, and clinical research will be instrumental in harnessing the full therapeutic potential of this compound and addressing unmet medical needs.

In conclusion, the (3-fluoro-4-hydroxy-pyrrolidin-1-yl)-phenyl-methanone compound, with its unique structural features and functional groups, represents a promising molecule in the field of biomedical research. Its potential applications in various therapeutic areas underscore the importance of continued scientific inquiry and innovative research to fully realize its pharmacological potential and clinical impact.